4-(4-(Pyridin-3-yl)-1H-imidazol-1-yl)butan-1-amine
Cat. No. B068067
Key on ui cas rn:
173838-63-6
M. Wt: 216.28 g/mol
InChI Key: PZFFSGZBQUSNGT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05635485
Procedure details
Using the procedure of Stage B of Example 1, 1.66 g of the product of Stage A and 0.46 ml of hydrazine hydrate in 30 ml of ethanol were reacted to obtain 936 mag of the desired product which was used as is for the synthesis.
Name
product
Quantity
1.66 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[N:1]1[CH:6]=[CH:5][CH:4]=[C:3]([C:7]2[N:8]=[CH:9][N:10]([CH:12](CC)[CH2:13]N3C(=O)C4C(=CC=CC=4)C3=O)[CH:11]=2)[CH:2]=1.O.[NH2:28]N.[CH2:30](O)[CH3:31]>>[CH:5]1[CH:6]=[N:1][CH:2]=[C:3]([C:7]2[N:8]=[CH:9][N:10]([CH2:12][CH2:13][CH2:30][CH2:31][NH2:28])[CH:11]=2)[CH:4]=1 |f:1.2|
|
Inputs
Step One
|
Name
|
product
|
|
Quantity
|
1.66 g
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC(=CC=C1)C=1N=CN(C1)C(CN1C(C2=CC=CC=C2C1=O)=O)CC
|
Step Two
|
Name
|
|
|
Quantity
|
0.46 mL
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
Step Three
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
were reacted
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1=CC(=CN=C1)C2=CN(C=N2)CCCCN
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
